Cas no 1707392-20-8 (3-Methyl-7-(2-methylphenyl)-2-(methylthio)thieno[3,2-d]pyrimidin-4(3H)-one)

3-Methyl-7-(2-methylphenyl)-2-(methylthio)thieno[3,2-d]pyrimidin-4(3H)-one is a structurally complex heterocyclic compound featuring a thienopyrimidinone core with methyl, methylphenyl, and methylthio substituents. This scaffold is of significant interest in medicinal chemistry due to its potential as a pharmacophore in drug discovery, particularly for targeting enzyme inhibition or receptor modulation. The presence of the methylthio group enhances reactivity, enabling further functionalization, while the methylphenyl moiety contributes to lipophilicity, potentially improving membrane permeability. Its well-defined molecular architecture makes it a valuable intermediate for synthesizing biologically active derivatives, particularly in the development of kinase inhibitors or antimicrobial agents. The compound’s stability and synthetic versatility underscore its utility in exploratory research.

3-Methyl-7-(2-methylphenyl)-2-(methylthio)thieno[3,2-d]pyrimidin-4(3H)-one structure

1707392-20-8 structure

Product Name:3-Methyl-7-(2-methylphenyl)-2-(methylthio)thieno[3,2-d]pyrimidin-4(3H)-one

CAS No:1707392-20-8

MF:C₁₅H₁₄N₂OS₂

MW:302.414460659027

CID:5058986

Update Time:2025-10-28

3-Methyl-7-(2-methylphenyl)-2-(methylthio)thieno[3,2-d]pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

- 3-methyl-7-(2-methylphenyl)-2-(methylthio)thieno[3,2-d]pyrimidin-4(3H)-one
- C15H14N2OS2
- HTS003824
- 3-Methyl-2-(methylthio)-7-(o-tolyl)thieno[3,2-d]pyrimidin-4(3H)-one
- 3-methyl-7-(2-methylphenyl)-2-methylsulfanylthieno[3,2-d]pyrimidin-4-one
- 3-methyl-7-(2-methylphenyl)-2-(methylsulfanyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one
- 3-Methyl-7-(2-methylphenyl)-2-(methylthio)thieno[3,2-d]pyrimidin-4(3H)-one
- Inchi： 1S/C15H14N2OS2/c1-9-6-4-5-7-10(9)11-8-20-13-12(11)16-15(19-3)17(2)14(13)18/h4-8H,1-3H3
- InChI Key： UYFKYKKSAISRRU-UHFFFAOYSA-N
- SMILES： S1C=C(C2C=CC=CC=2C)C2=C1C(N(C)C(=N2)SC)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 426
XLogP3: 3.8
Topological Polar Surface Area: 86.2

3-Methyl-7-(2-methylphenyl)-2-(methylthio)thieno[3,2-d]pyrimidin-4(3H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM287737-1g	3-Methyl-2-(methylthio)-7-(o-tolyl)thieno[3,2-d]pyrimidin-4(3H)-one	1707392-20-8	97%	1g	$***	2023-03-30
Chemenu	CM287737-1g	3-Methyl-2-(methylthio)-7-(o-tolyl)thieno[3,2-d]pyrimidin-4(3H)-one	1707392-20-8	97%	1g	$453	2021-08-18
Chemenu	CM287737-5g	3-Methyl-2-(methylthio)-7-(o-tolyl)thieno[3,2-d]pyrimidin-4(3H)-one	1707392-20-8	97%	5g	$1094	2021-08-18
Chemenu	CM287737-10g	3-Methyl-2-(methylthio)-7-(o-tolyl)thieno[3,2-d]pyrimidin-4(3H)-one	1707392-20-8	97%	10g	$1487	2021-08-18

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Additional information on 3-Methyl-7-(2-methylphenyl)-2-(methylthio)thieno[3,2-d]pyrimidin-4(3H)-one

Research Brief on 3-Methyl-7-(2-methylphenyl)-2-(methylthio)thieno[3,2-d]pyrimidin-4(3H)-one (CAS: 1707392-20-8)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of thieno[3,2-d]pyrimidin-4(3H)-one derivatives as promising scaffolds for drug discovery. Among these, the compound 3-Methyl-7-(2-methylphenyl)-2-(methylthio)thieno[3,2-d]pyrimidin-4(3H)-one (CAS: 1707392-20-8) has garnered significant attention due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

The compound 3-Methyl-7-(2-methylphenyl)-2-(methylthio)thieno[3,2-d]pyrimidin-4(3H)-one belongs to the thienopyrimidinone class, which is known for its diverse pharmacological properties, including anticancer, anti-inflammatory, and antimicrobial activities. Recent studies have explored its synthesis through multi-step organic reactions, with a focus on optimizing yield and purity. The presence of a methylthio group at the 2-position and a 2-methylphenyl moiety at the 7-position has been suggested to enhance its binding affinity to specific biological targets, such as protein kinases and G-protein-coupled receptors (GPCRs).

In vitro and in vivo studies have demonstrated that this compound exhibits potent inhibitory effects against certain cancer cell lines, particularly those associated with breast and lung cancers. Mechanistic investigations suggest that it may act by modulating key signaling pathways, such as the PI3K/AKT/mTOR axis, which is frequently dysregulated in cancer. Additionally, preliminary data indicate potential anti-inflammatory properties, possibly through the inhibition of pro-inflammatory cytokines like TNF-α and IL-6. These findings position the compound as a promising candidate for further preclinical development.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 3-Methyl-7-(2-methylphenyl)-2-(methylthio)thieno[3,2-d]pyrimidin-4(3H)-one. Recent research has focused on improving its solubility and metabolic stability through structural modifications, such as the introduction of polar substituents or prodrug strategies. Computational modeling and structure-activity relationship (SAR) studies have provided valuable insights into the molecular interactions governing its biological activity, guiding the design of next-generation analogs.

In conclusion, 3-Methyl-7-(2-methylphenyl)-2-(methylthio)thieno[3,2-d]pyrimidin-4(3H)-one represents a compelling case study in the rational design of thienopyrimidinone-based therapeutics. Its multifaceted biological activities and potential for further optimization underscore its relevance in contemporary drug discovery efforts. Future research should prioritize comprehensive toxicological evaluations and in-depth mechanistic studies to fully elucidate its therapeutic potential and translational feasibility.